Cas no 2172327-98-7 (2-{(5-chlorofuran-2-yl)methylsulfanyl}cyclopentan-1-ol)

• Product Name: 2-{(5-chlorofuran-2-yl)methylsulfanyl}cyclopentan-1-ol
• CAS No: 2172327-98-7
• MF: C₁₀H₁₃ClO₂S
• MW: 232.727020978928
• CID: 5992421
• PubChem ID: 165507337
• Update Time: 2025-06-15

2-{(5-chlorofuran-2-yl)methylsulfanyl}cyclopentan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-{(5-chlorofuran-2-yl)methylsulfanyl}cyclopentan-1-ol
• 2-{[(5-chlorofuran-2-yl)methyl]sulfanyl}cyclopentan-1-ol
• EN300-1289634
• 2172327-98-7

• Inchi： 1S/C10H13ClO2S/c11-10-5-4-7(13-10)6-14-9-3-1-2-8(9)12/h4-5,8-9,12H,1-3,6H2
• InChI Key： CRKKYUNANQAZEE-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(CSC2CCCC2O)O1

Computed Properties

• Exact Mass: 232.0324785g/mol
• Monoisotopic Mass: 232.0324785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 58.7Ų

Additional information on 2-{(5-chlorofuran-2-yl)methylsulfanyl}cyclopentan-1-ol

Introduction to 2-{(5-chlorofuran-2-yl)methylsulfanyl}cyclopentan-1-ol (CAS No. 2172327-98-7)

2-{(5-chlorofuran-2-yl)methylsulfanyl}cyclopentan-1-ol is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its unique Chemical Abstracts Service (CAS) number 2172327-98-7, belongs to a class of molecules characterized by the presence of a cyclopentane ring substituted with a furanyl moiety and a thioether functional group. The structural features of this molecule make it a promising candidate for further exploration in drug discovery and medicinal chemistry.

The nomenclature of this compound reflects its complex structural framework, with the 5-chlorofuran-2-yl group serving as a key substituent that imparts specific electronic and steric properties to the molecule. The presence of the methylsulfanyl (thiomethyl) group further enhances its potential utility in synthetic transformations and biological interactions. Such structural motifs are frequently employed in the design of novel therapeutic agents due to their ability to modulate biological pathways and target specific physiological processes.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors that interact with complex biological targets, such as enzymes and receptors involved in disease pathogenesis. The cyclopentan-1-ol backbone in this compound provides a stable scaffold that can be readily modified to optimize binding affinity and pharmacokinetic properties. This structural flexibility has made it an attractive scaffold for medicinal chemists seeking to develop next-generation pharmaceuticals.

One of the most compelling aspects of 2-{(5-chlorofuran-2-yl)methylsulfanyl}cyclopentan-1-ol is its potential application in the synthesis of bioactive molecules. The 5-chlorofuran-2-yl moiety, in particular, is known for its reactivity in various cross-coupling reactions, which are fundamental to modern organic synthesis. These reactions allow for the introduction of diverse functional groups at specific positions on the molecule, enabling the creation of structurally diverse derivatives with tailored biological activities.

Recent advancements in computational chemistry have further enhanced the utility of this compound. Molecular modeling studies have demonstrated that the methylsulfanyl group can interact favorably with polar residues in protein binding pockets, potentially improving drug-like properties such as solubility and metabolic stability. Such insights are critical for optimizing lead compounds during the drug discovery process.

The pharmacological potential of this compound has not been fully elucidated, but preliminary studies suggest that it may exhibit activity against various targets relevant to human health. For instance, modifications to the furanyl ring have been shown to influence receptor binding affinity, making it a valuable starting point for designing selective agonists or antagonists. Additionally, the presence of a hydroxyl group at the 1-position of the cyclopentane ring provides an opportunity for further derivatization, allowing chemists to explore different pharmacophoric arrangements.

In conclusion, 2-{(5-chlorofuran-2-yl)methylsulfanyl}cyclopentan-1-ol represents a fascinating subject of study in medicinal chemistry. Its unique structural features and synthetic accessibility make it a promising candidate for further investigation into drug development. As research continues to uncover new biological targets and synthetic methodologies, compounds like this one will play an increasingly important role in addressing unmet medical needs.